Cas no 64633-88-1 (2-Nitrobenzene-1-carboximidamide hydrochloride)

• Product Name: 2-Nitrobenzene-1-carboximidamide hydrochloride
• CAS No: 64633-88-1
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• CID: 2432302
• Update Time: 2025-06-28

2-Nitrobenzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• BENZENECARBOXIMIDAMIDE,2-NITRO-,HYDROCHLORIDE
• 2-nitrobenzene-1-carboximidamide hydrochloride
• nitroben-zamidine hydrochloride
• 2-nitrobenzamidine hydrochloride
• AUXXZZHQJXFJTC-UHFFFAOYSA-N
• 2-nitrobenzenecarboximidamide HCl salt
• Z2832012269
• 2-Nitrobenzene-1-carboximidamide hydrochloride

• Inchi： 1S/C7H7N3O2.ClH/c8-7(9)5-3-1-2-4-6(5)10(11)12;/h1-4H,(H3,8,9);1H
• InChI Key： AUXXZZHQJXFJTC-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC=CC=1C(=N)N)=O

Computed Properties

• Exact Mass: 201.031
• Monoisotopic Mass: 201.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Nitrobenzene-1-carboximidamide hydrochloride

2-Nitrobenzene-1-carboximidamide Hydrochloride (CAS No. 64633-88-1)

2-Nitrobenzene-1-carboximidamide hydrochloride, also known by its CAS registry number CAS No. 64633-88-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of nitrobenzene, with a carboximidamide group attached at the para position. Its structure consists of a benzene ring substituted with a nitro group and a carboximidamide moiety, which imparts unique chemical and biological properties.

The synthesis of 2-nitrobenzene-1-carboximidamide hydrochloride involves a series of well-defined chemical reactions, including nitration, amidation, and hydrochlorination. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and purer products. The compound's stability under various conditions has been extensively studied, making it suitable for use in diverse applications.

One of the most notable aspects of 2-nitrobenzene-1-carboximidamide hydrochloride is its pharmacological activity. Research conducted in the past few years has revealed its potential as a therapeutic agent in the treatment of various diseases. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory processes, suggesting its potential application in anti-inflammatory therapies. Additionally, this compound has shown promise in modulating cellular signaling pathways associated with cancer progression, making it a candidate for anticancer drug development.

The mechanism of action of 2-nitrobenzene-1-carboximidamide hydrochloride involves interactions with key biomolecules such as proteins and nucleic acids. Advanced computational methods, including molecular docking and dynamics simulations, have provided insights into how this compound binds to its target molecules. These studies have highlighted the importance of the nitro group and the carboximidamide moiety in mediating these interactions.

In terms of applications, 2-nitrobenzene-1-carboximidamide hydrochloride has found use in both academic research and industrial settings. Its role as an intermediate in the synthesis of more complex molecules has been well-documented. Furthermore, its ability to act as a catalyst in certain chemical reactions has opened new avenues for its utilization in green chemistry practices.

The environmental impact of 2-nitrobenzene-1-carboximidamide hydrochloride is another area that has been recently explored. Studies have assessed its biodegradability and toxicity to aquatic organisms, providing valuable information for its safe handling and disposal. These findings underscore the importance of adopting sustainable practices when working with this compound.

In conclusion, 2-nitrobenzene-1-carboximidamide hydrochloride (CAS No. 64633-88-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with its promising pharmacological profile, continue to make it an area of active research interest. As our understanding of this compound deepens, it is likely to play an even more significant role in advancing scientific knowledge and technological innovations.